Cas no 1354009-14-5 ([(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine)

• Product Name: [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine
• CAS No: 1354009-14-5
• MF: C₁₁H₂₅N₃
• MW: 199.336302518845
• CID: 2159811
• Update Time: 2025-07-15

[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine Chemical and Physical Properties

Names and Identifiers

• [(S)-1-(2-amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine
• (S)-1-(2-Aminoethyl)-N-isopropyl-N-methylpiperidin-3-amine
• AM96215
• [(S)-1-(2-aminoethyl)piperidin-3-yl]isopropylmethylamine
• [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine

• Inchi： 1S/C11H25N3/c1-10(2)13(3)11-5-4-7-14(9-11)8-6-12/h10-11H,4-9,12H2,1-3H3/t11-/m0/s1
• InChI Key： HYHOULFBXKZEMR-NSHDSACASA-N
• SMILES： N1(CCN)CCC[C@@H](C1)N(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 159
• Topological Polar Surface Area: 32.5

Experimental Properties

• Color/Form: NA
• Density: 0.9±0.1 g/cm3
• Melting Point: 123-127℃
• Boiling Point: 266.1±8.0 °C at 760 mmHg
• Flash Point: 224.4±25.2 °C

[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine

[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine: A Comprehensive Overview

The compound with CAS No. 1354009-14-5, known as [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring, an isopropyl group, and a methylamine moiety. The (S) configuration at the chiral center further adds to its specificity and functionality.

Recent studies have highlighted the importance of chiral compounds like [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine in drug discovery and development. The piperidine ring, a six-membered cyclic amine, is a common structural motif in many bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets. The presence of the isopropyl group enhances the molecule's hydrophobicity, which can be advantageous in designing drugs with improved pharmacokinetic profiles.

The methylamine group in this compound contributes to its basicity, making it potentially useful in various chemical reactions such as nucleophilic substitutions or as a precursor for more complex molecules. Additionally, the aminoethyl side chain introduces flexibility and additional functional groups that can be exploited for further chemical modifications.

From a synthetic perspective, the preparation of [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine involves multi-step organic reactions, including alkylation, amine formation, and stereochemical control. The use of asymmetric synthesis techniques has been pivotal in achieving the desired (S) configuration at the chiral center, ensuring high enantiomeric purity.

Recent research has also explored the application of this compound in peptide synthesis and as a building block for more intricate molecular architectures. Its ability to act as a versatile linker or side-chain modifier makes it an invaluable tool in medicinal chemistry.

In conclusion, [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine (CAS No. 1354009-14-5) stands out as a promising compound with diverse applications across multiple disciplines. Its unique structure, stereochemical properties, and functional groups position it as a key player in modern chemical research and development.